Cas no 123892-37-5 (1H-Pyrrole-1-carboxylicacid, 2-formyl-, methyl ester)

• Product Name: 1H-Pyrrole-1-carboxylicacid, 2-formyl-, methyl ester
• CAS No: 123892-37-5
• MF: C₇H₇NO₃
• MW: 153.135381937027
• CID: 103962
• PubChem ID: 10702015
• Update Time: 2025-04-18

1H-Pyrrole-1-carboxylicacid, 2-formyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-carboxylicacid, 2-formyl-, methyl ester
• 1H-Pyrrole-1-carboxylic acid, 2-formyl-, methyl ester (9CI)
• SCHEMBL8315409
• Methyl 2-formylpyrrole-1-carboxylate
• Methyl 2-formyl-1H-pyrrole-1-carboxylate
• 123892-37-5
• 1H-Pyrrole-1-carboxylic acid, 2-forMyl-, Methyl ester

• Inchi： 1S/C7H7NO3/c1-11-7(10)8-4-2-3-6(8)5-9/h2-5H,1H3
• InChI Key： ATDMXOTWSCZHTF-UHFFFAOYSA-N
• SMILES： O(C)C(N1C=CC=C1C=O)=O

Computed Properties

• Exact Mass: 153.04261
• Monoisotopic Mass: 153.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 48.3Ų

Experimental Properties

• PSA: 48.3